Cas no 1084976-62-4 ((3R,5R)-1,3,5-trimethylpiperazine)

• Product Name: (3R,5R)-1,3,5-trimethylpiperazine
• CAS No: 1084976-62-4
• CID: 4679446
• Update Time: 2025-11-01

(3R,5R)-1,3,5-trimethylpiperazine Chemical and Physical Properties

Names and Identifiers

• (3R,5R)-1,3,5-trimethylpiperazine

Additional information on (3R,5R)-1,3,5-trimethylpiperazine

Overview of (3R,5R)-1,3,5-Trimethylpiperazine (CAS No. 1084976-62-4)

(3R,5R)-1,3,5-Trimethylpiperazine (CAS No. 1084976-62-4) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural and functional properties. This compound belongs to the class of piperazines, which are widely used as building blocks in the synthesis of various bioactive molecules and pharmaceutical agents.

The chiral nature of (3R,5R)-1,3,5-trimethylpiperazine makes it particularly valuable in the development of enantiomerically pure drugs. Enantiomeric purity is crucial in pharmaceuticals because different enantiomers of a compound can exhibit distinct biological activities, with one enantiomer being therapeutically beneficial while the other may be inactive or even harmful. Therefore, the ability to synthesize and isolate specific enantiomers is a key aspect of modern drug design and development.

Recent studies have highlighted the potential applications of (3R,5R)-1,3,5-trimethylpiperazine in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibits potent antimicrobial activity against a range of pathogenic bacteria and fungi. The researchers found that (3R,5R)-1,3,5-trimethylpiperazine effectively inhibits the growth of multidrug-resistant strains, making it a promising candidate for the development of new antimicrobial agents.

In another study published in Pharmacological Research in 2021, (3R,5R)-1,3,5-trimethylpiperazine was investigated for its neuroprotective effects. The results indicated that this compound can significantly reduce neuronal damage and inflammation in models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The mechanism of action appears to involve the modulation of intracellular signaling pathways that are critical for neuronal survival and function.

The synthetic accessibility of (3R,5R)-1,3,5-trimethylpiperazine has also been a subject of extensive research. A recent review article in Organic & Biomolecular Chemistry detailed several efficient synthetic routes for the preparation of this compound. One notable method involves the asymmetric synthesis using chiral catalysts, which allows for high enantiomeric excess and yield. This synthetic approach not only enhances the practicality of large-scale production but also ensures the consistency and quality required for pharmaceutical applications.

In addition to its therapeutic potential, (3R,5R)-1,3,5-trimethylpiperazine has been explored as a ligand in supramolecular chemistry. Its ability to form stable complexes with metal ions makes it useful in the design of metallo-drugs and coordination polymers with tunable properties. These materials have applications in areas such as drug delivery systems and catalysis.

The safety profile of (3R,5R)-1,3,5-trimethylpiperazine is another important consideration for its use in pharmaceuticals. Preclinical studies have shown that this compound exhibits low toxicity and good biocompatibility when administered at therapeutic doses. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, (3R,5R)-1,3,5-trimethylpiperazine (CAS No. 1084976-62-4) is a versatile and promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for the development of new drugs targeting various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses.